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Abstract

This technical guide provides a comprehensive overview of 4-methylbenzyl acetate, a
significant aroma chemical with a rich history intertwined with the evolution of synthetic
fragrances. This document details the compound's discovery within the context of late 19th and
early 20th-century organic chemistry, its history of use in the fragrance and flavor industries,
and its natural occurrence. A thorough examination of its physicochemical and spectroscopic
properties is presented in tabular format for clarity and ease of comparison. Furthermore, this
guide offers detailed experimental protocols for its synthesis, primarily focusing on the Fischer
esterification of 4-methylbenzyl alcohol. The underlying reaction mechanisms and relevant
logical workflows are visually represented using Graphviz diagrams to facilitate a deeper
understanding for researchers and scientists in the field.

Introduction

4-Methylbenzyl acetate, also known by synonyms such as p-tolyl acetate and p-xylyl acetate,
IS an organic ester recognized for its pleasant, sweet, floral, and fruity aroma, often reminiscent
of jasmine and gardenia.[1][2] Its primary application lies within the fragrance and flavor
industries, where it serves as a key component in a wide array of products, including perfumes,
cosmetics, soaps, and food flavorings.[1][2] The compound is also found naturally in some
fruits, such as apples and strawberries.[1] This guide aims to provide an in-depth exploration of
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the discovery, history, synthesis, and properties of 4-methylbenzyl acetate, tailored for a
scientific audience.

Discovery and Historical Context

The precise moment of discovery and the identity of the first chemist to synthesize 4-
methylbenzyl acetate are not prominently documented in singular, landmark publications. Its
emergence is best understood within the broader context of the burgeoning field of synthetic
organic chemistry in the late 19th and early 20th centuries. This era was marked by a flurry of
research into the synthesis of aromatic compounds, driven in part by the growing demand from
the fragrance industry for consistent and novel scent profiles.[3][4]

Key developments that paved the way for the synthesis of esters like 4-methylbenzyl acetate
include:

e The Fischer-Speier Esterification (1895): The development of this acid-catalyzed
esterification method by Emil Fischer and Arthur Speier was a pivotal moment in organic
synthesis.[5][6] It provided a straightforward and efficient route to produce esters from
carboxylic acids and alcohols, a method that remains fundamental in both laboratory and
industrial settings.

o Advancements in the Chemistry of Benzyl and Tolyl Compounds: Extensive research into the
derivatives of toluene and benzyl alcohol in the late 19th century, documented in journals
such as Berichte der deutschen chemischen Gesellschatft, laid the foundational knowledge of
the reactivity of these precursors.[7][8][9]

» The Rise of the Synthetic Fragrance Industry: The late 1800s and early 1900s saw the
commercialization of the first synthetic fragrance ingredients. This industrial demand spurred
chemists to explore and synthesize a wide range of aromatic esters to replicate and enhance
natural scents.[3][4][10]

While a specific "discovery"” paper for 4-methylbenzyl acetate is elusive, its synthesis would
have been a logical extension of the established chemical principles of the time, likely achieved
by multiple chemists working on aromatic esters for perfumery applications in the early 20th
century.
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Physicochemical and Spectroscopic Properties

A comprehensive collection of the physical, chemical, and spectroscopic data for 4-
methylbenzyl acetate is presented below. This information is crucial for its identification,
purification, and application in various scientific and industrial contexts.

husical and Chemical :

Property Value Reference(s)
Molecular Formula C10H1202 [11]

Molecular Weight 164.20 g/mol [11]
Appearance Colorless to pale yellow liquid [1]

Sweet, floral, fruity, reminiscent
Odor o . [2]
of jasmine and gardenia

Boiling Point 100 °C at 10 mmHg [12]
Density 1.030 g/mL [12]
Refractive Index 1.5010 [12]

- Insoluble in water; soluble in
Solubility [1]
ethanol and ether.

CAS Number 2216-45-7 [11]

Spectroscopic Data
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Spectrum Type

Key Data

Reference(s)

1H NMR (CDCls)

5 (ppm): 7.28 (d, 2H), 7.17 (d,
2H), 5.06 (s, 2H), 2.35 (s, 3H),
2.08 (s, 3H)

[13]

13C NMR (CDCls)

3 (ppm): 170.9, 138.0, 133.2,
129.2, 128.5, 66.2, 21.2, 21.0

[13]

GC-MS

Major fragments (m/z): 164
(M+), 122, 105, 91, 77, 43. The
fragmentation pattern is
consistent with the loss of the
acetyl group and
rearrangements of the

resulting benzyl-type cation.

[14]

Synthesis of 4-Methylbenzyl Acetate

The most common and industrially significant method for the synthesis of 4-methylbenzyl

acetate is the Fischer esterification of 4-methylbenzyl alcohol with acetic acid or its anhydride,

typically in the presence of an acid catalyst.

Fischer Esterification of 4-Methylbenzyl Alcohol

This reaction involves the acid-catalyzed condensation of 4-methylbenzyl alcohol with an

acetylating agent.

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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